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GSK6853 Solubility and Stock Solution Preparation

The table below summarizes the key physicochemical and solubility data for GSK6853 from multiple

supplier and scientific sources.

Property Value / Description

Molecular Weight 409.48 g/mol [1] [2] [3]

Physical Form White to off-white solid powder [2] [4] [5]

Purity ≥98% (HPLC) [4] [5]

Solubility in DMSO 55 - 81 mg/mL (134.32 - 197.81 mM) [1] [2] [5]

Solubility in Ethanol 81 mg/mL (197.81 mM) [2] [3]

Solubility in Water Insoluble / <1 mg/mL [2] [3]

Recommended Storage -20°C (stable for at least 1 year as supplied) [1] [5]

Solution Stability Solutions in DMSO or ethanol are stable for up to 3 months at -20°C [5]
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For preparing stock solutions:

Standard Stock Solution: A common concentration is 25 mg/mL in DMSO, which requires gentle
warming or sonication to fully dissolve [5].

High-Concentration Stock: For a 10 mM solution, dissolve 4.09 mg of GSK6853 in 1 mL of DMSO
[1].

In Vivo Formulation Guidelines

For animal studies, GSK6853 can be formulated for intraperitoneal (IP) injection, a route with demonstrated

good bioavailability (85%) [1] [6] [4]. A protocol for a 2 mg/mL solution is provided below.

Start with DMSO Stock Solution

Add PEG300 (40% of final volume)
Mix well until clear

Sequentially

Add Tween 80 (5% of final volume)
Mix well until clear

Sequentially

Add Saline (45% of final volume)
Mix well until clear

Sequentially

Final In Vivo Formulation
Ready for administration
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Example Preparation: To make 1 mL of the final formulation, you would add 100 µL of a 20 mg/mL

DMSO stock solution to 400 µL PEG300 and mix; then add 50 µL Tween-80 and mix; finally, add 450 µL of

saline to adjust the volume to 1 mL [2].

Troubleshooting Common Issues

Here are answers to frequently asked questions regarding GSK6853 use.

FAQ 1: What is the maximum recommended concentration for cell-based assays? To minimize the

chance of off-target effects, the recommended concentration of GSK6853 in cell-based assays is no higher

than 1 µM [1] [2] [6]. Always use a freshly prepared stock solution to ensure accuracy.

FAQ 2: My solution has precipitated. What should I do? If precipitation occurs, warm the solution gently

(e.g., in a 37°C water bath) and sonicate to re-dissolve the compound [1] [2]. Always check for clarity before

use. Precipitation in cellular assays can be a sign of compound aggregation, a common cause of assay

interference [7].

FAQ 3: How can I detect non-specific compound activity? The ALARM NMR assay is a protein-based

NMR method used to identify compounds that cause nonspecific thiol reactivity or protein aggregation [7].

This assay can be implemented as a counter-screen to triage problematic compounds and validate your

chemical probe [7].

Key Recommendations for Researchers

Use Fresh Stocks: Always prepare fresh stock solutions from powder for critical experiments to

ensure potency and consistency.
Include Controls: For biological experiments, use the structurally related but inactive compound

GSK9311 as a negative control to confirm that observed effects are due to BRPF1 inhibition [4].
Monitor Assay Health: If you observe unexpected cytotoxicity or off-target effects at low

concentrations (e.g., below 1 µM), consider running an ALARM NMR or similar counter-screen to
check for promiscuous activity [7].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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